Cas no 383141-97-7 (Benzothiazole,6-methyl-2-(1H-pyrrol-1-yl)-)

Benzothiazole,6-methyl-2-(1H-pyrrol-1-yl)- structure
383141-97-7 structure
Product Name:Benzothiazole,6-methyl-2-(1H-pyrrol-1-yl)-
CAS No:383141-97-7
MF:C12H10N2S
MW:214.286201000214
CID:298524
PubChem ID:45077063
Update Time:2025-04-19

Benzothiazole,6-methyl-2-(1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,6-methyl-2-(1H-pyrrol-1-yl)-
    • Benzothiazole, 6-methyl-2-(1H-pyrrol-1-yl)- (9CI)
    • 6-Methyl-2-(1H-pyrrol-1-yl)-1,3-benzothiazole
    • 6-Methyl-2-(1H-pyrrol-1-yl)benzo[d]thiazole
    • 383141-97-7
    • Inchi: 1S/C12H10N2S/c1-9-4-5-10-11(8-9)15-12(13-10)14-6-2-3-7-14/h2-8H,1H3
    • InChI Key: ZGEXJJHASOLYOB-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC(C)=CC1=2)N1C=CC=C1

Computed Properties

  • Exact Mass: 214.0566
  • Monoisotopic Mass: 214.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.1A^2
  • XLogP3: 3.5

Experimental Properties

  • PSA: 17.82

Benzothiazole,6-methyl-2-(1H-pyrrol-1-yl)- Related Literature

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